Cas no 62615-53-6 (Naphtho[1,2-b]thiophene, 2,3-dimethyl-)

Naphtho[1,2-b]thiophene, 2,3-dimethyl- structure
62615-53-6 structure
Product Name:Naphtho[1,2-b]thiophene, 2,3-dimethyl-
CAS No:62615-53-6
MF:C14H12S
MW:212.310082435608
CID:438114
PubChem ID:10727277
Update Time:2025-04-19

Naphtho[1,2-b]thiophene, 2,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Naphtho[1,2-b]thiophene, 2,3-dimethyl-
    • 2,3-dimethylbenzo[g][1]benzothiole
    • 62615-53-6
    • SCHEMBL19916889
    • DTXSID80444024
    • Inchi: 1S/C14H12S/c1-9-10(2)15-14-12(9)8-7-11-5-3-4-6-13(11)14/h3-8H,1-2H3
    • InChI Key: WJUAPHBQRMRLMG-UHFFFAOYSA-N
    • SMILES: S1C(C)=C(C)C2C=CC3C=CC=CC=3C1=2

Computed Properties

  • Exact Mass: 212.06606
  • Monoisotopic Mass: 212.06597156g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 28.2Ų

Experimental Properties

  • PSA: 0
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